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Abstract

Calcium iodate, Ca(lOs)z, is an inorganic compound that serves as a potent oxidizing agent
and a source of iodate ions, lending itself to several applications in analytical chemistry.[1]
While primarily known for its use in food fortification and animal nutrition, its properties are
particularly valuable in quantitative analysis.[2][3][4] The most prominent application is in the
determination of the solubility product constant (Ksp) of sparingly soluble salts through
iodometric redox titration. This method provides a practical and precise way to explore
chemical equilibria.[5][6][7] This document provides a detailed overview of the principles,
experimental protocols, and data analysis for the use of calcium iodate in determining its Ksp,
a foundational experiment in analytical chemistry.

Core Application: Determination of the Solubility
Product Constant (Ksp)

The primary analytical application of calcium iodate is in experiments designed to determine
its own solubility product constant (Ksp). This process serves as an excellent model for
understanding the equilibrium of sparingly soluble salts. The concentration of the iodate ion
(1037) in a saturated solution is determined via a multi-step redox titration.[7][8][9]

Principle
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The determination of Ksp for calcium iodate hinges on two key chemical principles:

o Solubility Equilibrium: Calcium iodate is a sparingly soluble salt that establishes an
equilibrium in aqueous solution between the solid state and its constituent ions.[6][8] The
equilibrium expression is:

o Ca(l03)2(s) = Ca?*(aq) + 2 103~ (aq)
o The solubility product constant, Ksp, is given by: Ksp = [Ca2*][IO03~]36][7]

» lodometric Titration: The concentration of the iodate ion (I037) in the saturated solution is too
low for direct titration. Instead, it is determined indirectly. lodate ions are reacted with an
excess of potassium iodide (KI) in an acidic solution to liberate molecular iodine (I2). This
liberated iodine is then titrated with a standardized solution of sodium thiosulfate (Na2S203)
using a starch indicator.[10]

Experimental Workflow

The overall process involves the preparation of a saturated solution, followed by filtration and a
two-step titration reaction to quantify the iodate concentration.
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Figure 1. Experimental workflow for the determination of Ksp for calcium iodate.
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Key Chemical Reactions

The titration process involves a sequence of redox reactions. First, iodate is reduced by iodide
in an acidic medium to form iodine. Then, the resulting iodine is reduced by thiosulfate.

Step 1: lodine Liberation

lodate reacts with excess iodide in

e .
|03~ + 51~ + 6H 3l2 + 3H20 acidic solution to produce iodine.

Step 2: Titration Reaction

Liberated iodine is titrated with

2— _, — 2=
|2 + 25203 217 + S40s thiosulfate, forming iodide and tetrathionate.

Indicator Reaction (near endpoint)

Starch forms a deep blue complex with iodine,

Iz + Starch = Starch-Iz Complex (Blue) which disappears when all |2 is consumed.

Click to download full resolution via product page
Figure 2. Key chemical reactions in the iodometric titration of iodate.

Experimental Protocol: Ksp Determination

This protocol outlines the methodology for determining the Ksp of calcium iodate at a given
temperature.

Materials and Reagents

e Calcium iodate (Ca(l03)2) solid
¢ Potassium iodide (KI) solid
o Standardized sodium thiosulfate (Na2S20s3) solution (e.g., 0.05 M)[6]

e Hydrochloric acid (HCI), 1 M or 2 M[6][11]
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 Starch indicator solution (0.1% or 0.5%)[6][11]
o Deionized water

e 50 mL Burette, 10 mL volumetric pipette, 250 mL Erlenmeyer flasks, filter funnel, filter paper,
magnetic stirrer and stir bar.

Procedure

Part A: Preparation of Saturated Calcium lodate Solution

e Add an excess of solid calcium iodate (approx. 2-3 g) to about 100 mL of deionized water in
a flask.

« Stir the solution vigorously using a magnetic stirrer for at least 30 minutes to ensure the
solution is saturated and equilibrium is reached.[12]

o Allow the undissolved solid to settle.

o Carefully filter the saturated solution through a dry filter paper into a clean, dry beaker to
remove all solid particles.[6] The clear filtrate is your saturated Ca(IOs)2 solution. Record the
temperature of the solution.

Part B: Titration of the Saturated Solution

e Rinse and fill a 50 mL burette with the standardized sodium thiosulfate (Na=S203) solution.
Record the initial volume.

e Using a volumetric pipette, transfer a precise volume (e.g., 10.00 mL) of the clear, saturated
Ca(l103): filtrate into a 250 mL Erlenmeyer flask.[6]

o To the flask, add approximately 50 mL of deionized water, ~2 g of solid KI, and 10 mL of 1 M
HCI.[6] Swirl to dissolve the KI. The solution should turn a dark reddish-brown, indicating the
formation of iodine (I2).[6]

e Begin titrating immediately with the Na2S20s3 solution.[6] Continue adding titrant while
swirling until the reddish-brown color fades to a pale yellow.
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e Add ~5 mL of the starch indicator solution. The solution will turn a deep blue or blue-black.[6]

» Continue the titration by adding the Na=S203 solution dropwise until the blue color
completely disappears, leaving a colorless solution. This is the endpoint.[7][12]

e Record the final burette volume.

o Repeat the titration (steps 2-7) with at least two more samples of the saturated solution to
ensure precision. Results should be concordant (titres agreeing within 0.1 mL).

Data Presentation and Calculations

All quantitative data should be recorded systematically.

Sample Data Tables

Table 1: Titration Data

Volume of . ) Volume of
. Initial Burette Final Burette
Trial Saturated . . Na2S20s3 Used
Reading (mL) Reading (mL)
Ca(l103)2 (mL) (mL)
1 10.00
2 10.00
3 10.00

| Average | | | ||

Table 2: Calculated Concentrations and Ksp
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[10s7]in [Ca**]in
Molar
] Saturated Saturated o
Trial . . Solubility, s Ksp
Solution Solution
(moliL)
(mol/L) (mol/L)
1
2
3
| Average | | | | |

Calculation Steps

e Moles of Thiosulfate:

o Moles of S2032~ = Molarity of Na2S203 x Average Volume of Na2S20s3 (L)

Moles of lodine:

o From the stoichiometry (I2 + 252032~ - 2|~ + S40e27), the mole ratio is 1:2.

o Moles of |2 = Y2 x Moles of S2032-

Moles of lodate:

o From the stoichiometry (I0s~ + 51~ + 6H* - 32 + 3H20), the mole ratio is 1:3.

o Moles of 103~ = ¥3 x Moles of |2

Concentration of lodate ([IO37]):

o [I03~] = Moles of 103~ / Volume of Ca(l0s3)2 sample (L)

Concentration of Calcium ([Ca2*]):

o From the dissociation equation (Ca(I03)2 = Ca?* + 21037), the mole ratio is 1:2.
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o [Ca**] =¥ x [I0s7][7][13]
e Molar Solubility (s):
o The molar solubility (s) of Ca(lOs)z is equal to the concentration of Ca?*.
o s =[Ca?]
e Solubility Product Constant (Ksp):
o Ksp = [Caz*][I037]?
o Alternatively, Ksp = (s)(2s)? = 4s3
o One experimental determination found a Ksp value of 2.37 x 1074.[14]

Safety and Handling

o Calcium iodate is an oxidizing agent and should be kept away from combustible materials.
[1][15]

« It can cause irritation to the skin, eyes, and respiratory tract.[2]

» Standard laboratory safety precautions, including wearing safety goggles and gloves, should
be followed.

» Hydrochloric acid is corrosive and should be handled with care in a well-ventilated area.

Conclusion

Calcium iodate is a valuable reagent in analytical chemistry, primarily demonstrated through
its use in the titrimetric determination of its own solubility product constant. The iodometric
titration protocol detailed here is a robust and instructive method for quantifying ion
concentrations in a saturated solution, providing researchers and students with a practical
application of equilibrium and redox principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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